Cas no 185509-76-6 (N-(Pyridin-3-ylmethyl)cyclobutanamine)

N-(Pyridin-3-ylmethyl)cyclobutanamine structure

185509-76-6 structure

Product Name:N-(Pyridin-3-ylmethyl)cyclobutanamine

CAS No:185509-76-6

MF:C₁₀H₁₄N₂

MW:162.231562137604

CID:114579

PubChem ID:17749938

Update Time:2025-04-18

N-(Pyridin-3-ylmethyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinemethanamine,N-cyclobutyl-
- Cyclobutyl-pyridin-3-ylmethyl-amine
- N-(pyridin-3-ylmethyl)cyclobutanamine
- 3-Pyridinemethanamine,N-cyclobutyl
- Cyclobutyl-pyridin-3-ylmethylamine
- 3-Pyridinemethanamine,N-cyclobutyl-(9CI)
- FT-0749956
- 185509-76-6
- DTXSID00590097
- N-[(Pyridin-3-yl)methyl]cyclobutanamine
- F8882-7176
- AKOS011048484
- Cyclobutylpyridin-3-ylmethylamine
- A904489
- A1-15131
- N-(Pyridin-3-ylmethyl)cyclobutanamine
- Inchi： 1S/C10H14N2/c1-4-10(5-1)12-8-9-3-2-6-11-7-9/h2-3,6-7,10,12H,1,4-5,8H2
- InChI Key： UFFMGQWREGJEFM-UHFFFAOYSA-N
- SMILES： N(CC1C=NC=CC=1)C1CCC1

Computed Properties

Exact Mass: 162.11600
Monoisotopic Mass: 162.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 24.9Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 277.7±15.0 °C at 760 mmHg
Flash Point: 121.8±20.4 °C
PSA: 24.92000
LogP: 2.11460
Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(Pyridin-3-ylmethyl)cyclobutanamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(Pyridin-3-ylmethyl)cyclobutanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N299176-100mg	N-(Pyridin-3-ylmethyl)cyclobutanamine	185509-76-6		100mg	$ 160.00	2022-06-03
TRC	N299176-500mg	N-(Pyridin-3-ylmethyl)cyclobutanamine	185509-76-6		500mg	$ 590.00	2022-06-03
TRC	N299176-1g	N-(Pyridin-3-ylmethyl)cyclobutanamine	185509-76-6		1g	$ 890.00	2022-06-03
A2B Chem LLC	AE82394-2.5g	CYCLOBUTYL-PYRIDIN-3-YLMETHYL-AMINE	185509-76-6	95%	2.5g	$1045.00	2024-04-20

N-(Pyridin-3-ylmethyl)cyclobutanamine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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